Cas no 1343739-78-5 (2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol
• CAS No: 1343739-78-5
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6220601
• PubChem ID: 64802783
• Update Time: 2025-10-28

2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol
• EN300-1840685
• AKOS014131622
• 1343739-78-5

• Inchi： 1S/C7H17NO2/c1-6(2)10-5-7(3,8)4-9/h6,9H,4-5,8H2,1-3H3
• InChI Key： AABVKIKTGFJHJA-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC(C)(CO)N

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol

2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol

The compound with CAS No. 1343739-78-5, known as 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol, is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a methyl group, and a propanol moiety, making it a valuable building block for various chemical syntheses.

Recent studies have highlighted the potential of 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol in drug discovery, particularly in the development of bioactive molecules with therapeutic applications. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. This property is particularly advantageous in the synthesis of pharmaceuticals, where stereochemistry plays a critical role in determining efficacy and safety.

In addition to its role in drug development, 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol has been investigated for its applications in materials science. Its ability to form stable amide bonds has led to its use in the synthesis of polyamides and other polymer systems with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how this compound can be employed to create biodegradable materials, addressing the growing demand for sustainable solutions in packaging and biomedical applications.

The synthesis of 2-amino-2-methyl-3-(propan-2-yloxy)propan-1-ol has been optimized through various methodologies, including enzymatic catalysis and microwave-assisted reactions. These approaches not only enhance the efficiency of the synthesis process but also reduce environmental impact by minimizing waste and energy consumption. Such green chemistry practices align with global efforts to promote sustainable chemical manufacturing.

Furthermore, the compound's reactivity has been studied extensively, revealing its potential as an intermediate in the synthesis of bioactive molecules. For instance, its participation in nucleophilic substitution reactions has been leveraged to construct complex heterocyclic frameworks, which are integral to many natural products and synthetic drugs.

From an environmental standpoint, understanding the degradation pathways of 2-amino-2-methyl-3-(propan-2-yloxy)propanol is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions, providing insights into its persistence in different ecosystems. These findings are essential for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, CAS No. 1343739785, or 2-amino-N,N-dimethylacetamide, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key molecule in contemporary research and development efforts.